Cas no 270065-82-2 (2-Cyano-L-beta-homophenylalanine hydrochloride)
2-Cyano-L-beta-homophenylalanine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-3-Amino-4-(2-cyanophenyl)butanoic acid hydrochloride
- (3S)-3-amino-4-(2-cyanophenyl)butanoic acid,hydrochloride
- (S)-3-AMINO-4-(2-CYANO-PHENYL)-BUTYRIC ACID•HCL
- Benzenebutanoic acid, β-amino-2-cyano-, (βS)-
- H-β-HoPhe(2-CN)-OH.HCl
- (S)-3-Amino-4-(2-cyanophenyl)butanoicacid
- (S)-3-Amino-4-(2-cyano-phenyl)-butyric acid-HCl
- (betaS)-beta-Amino-2-cyanobenzenebutanoic acid
- 270065-82-2
- 2-Cyano-L-beta-homophenylalanine hydrochloride
- (3S)-3-amino-4-(2-cyanophenyl)butanoic Acid Hydrochloride
- H-Phe(2-CN)-(C#CH2)OH.HCl
- 332061-84-4
- DTXSID70375858
- AC-22179
- MFCD01861072
- (S)-3-Amino-4-(2-cyano-phenyl)-butyric acid HCl
- (s)-3-amino-4-(2-cyanophenyl)butyric acid hcl
- (3S)-3-amino-4-(2-cyanophenyl)butanoic acid;hydrochloride
- AKOS015948782
- (3S)-3-Amino-4-(2-cyanophenyl)butanoic acid--hydrogen chloride (1/1)
- (S)-3-Amino-4-(2-cyanophenyl)-butyric acid-HCl
- G81909
-
- MDL: MFCD03428436
- Inchi: 1S/C11H12N2O2.ClH/c12-7-9-4-2-1-3-8(9)5-10(13)6-11(14)15;/h1-4,10H,5-6,13H2,(H,14,15);1H/t10-;/m0./s1
- InChI Key: YUGYFQMRAJZGBQ-PPHPATTJSA-N
- SMILES: Cl.OC(C[C@H](CC1C=CC=CC=1C#N)N)=O
Computed Properties
- Exact Mass: 240.06700
- Monoisotopic Mass: 240.0665554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 269
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87.1Ų
Experimental Properties
- Density: 1.24
- PSA: 87.11000
- LogP: 2.40508
2-Cyano-L-beta-homophenylalanine hydrochloride Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Cyano-L-beta-homophenylalanine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C273335-25mg |
2-Cyano-L-beta-homophenylalanine hydrochloride |
270065-82-2 | 25mg |
$ 110.00 | 2022-06-01 | ||
| TRC | C273335-50mg |
2-Cyano-L-beta-homophenylalanine hydrochloride |
270065-82-2 | 50mg |
$ 180.00 | 2022-06-01 | ||
| TRC | C273335-100mg |
2-Cyano-L-beta-homophenylalanine hydrochloride |
270065-82-2 | 100mg |
$ 280.00 | 2022-06-01 | ||
| Chemenu | CM192469-1g |
(S)-3-amino-4-(2-cyanophenyl)butanoic acid |
270065-82-2 | 97% | 1g |
$446 | 2021-06-09 | |
| Chemenu | CM192469-1g |
(S)-3-amino-4-(2-cyanophenyl)butanoic acid |
270065-82-2 | 97% | 1g |
$446 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1248922-25mg |
(S)-3-Amino-4-(2-cyanophenyl)butanoic acid hydrochloride |
270065-82-2 | 98% (HPLC) | 25mg |
$245 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1248922-100mg |
(S)-3-Amino-4-(2-cyanophenyl)butanoic acid hydrochloride |
270065-82-2 | 98% (HPLC) | 100mg |
$380 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1248922-250mg |
(S)-3-Amino-4-(2-cyanophenyl)butanoic acid hydrochloride |
270065-82-2 | 98% (HPLC) | 250mg |
$570 | 2024-06-06 | |
| 1PlusChem | 1P00I5L7-25mg |
(S)-3-Amino-4-(2-cyanophenyl)butanoic acid hydrochloride |
270065-82-2 | ≥ 98% (HPLC) | 25mg |
$131.00 | 2024-05-08 | |
| 1PlusChem | 1P00I5L7-100mg |
(S)-3-Amino-4-(2-cyanophenyl)butanoic acid hydrochloride |
270065-82-2 | ≥ 98% (HPLC) | 100mg |
$230.00 | 2024-05-08 |
2-Cyano-L-beta-homophenylalanine hydrochloride Related Literature
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 2-Cyano-L-beta-homophenylalanine hydrochloride
Exploring 2-Cyano-L-beta-homophenylalanine hydrochloride (CAS No. 270065-82-2): Properties, Applications, and Research Insights
2-Cyano-L-beta-homophenylalanine hydrochloride (CAS No. 270065-82-2) is a specialized non-proteinogenic amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyano group and homophenylalanine backbone, serves as a versatile building block in drug discovery and peptide synthesis. With the growing demand for custom amino acid derivatives in targeted therapies, understanding its properties and applications is crucial for researchers and industry professionals.
The molecular structure of 2-Cyano-L-beta-homophenylalanine hydrochloride features a phenyl ring extended by one methylene group compared to standard phenylalanine, along with a cyano (-CN) substituent at the beta position. This modification enhances its steric and electronic properties, making it valuable for designing peptide-based therapeutics with improved metabolic stability. Recent studies highlight its potential in developing enzyme inhibitors and receptor modulators, particularly in neurological and metabolic disorders—a hot topic in precision medicine research.
In pharmaceutical applications, 2-Cyano-L-beta-homophenylalanine hydrochloride acts as a key intermediate for peptidomimetics—molecules that mimic natural peptides but resist degradation. This aligns with current trends in oral peptide drug development, addressing one of the most searched challenges in drug delivery. Its hydrochloride salt form improves solubility, facilitating solid-phase peptide synthesis (SPPS) workflows frequently discussed in bioconjugation forums.
The compound's chiral purity (L-configuration) makes it particularly relevant for asymmetric synthesis, a trending topic in green chemistry circles. Researchers exploring sustainable catalytic methods often investigate such derivatives to optimize atom economy and reduce waste. Additionally, its nitrile functionality serves as a handle for click chemistry applications—a technique dominating recent chemical biology literature.
From a market perspective, demand for 2-Cyano-L-beta-homophenylalanine hydrochloride reflects broader growth in the custom synthesis sector. Pharmaceutical companies increasingly seek tailored amino acid analogs to develop next-generation biologics, driving innovation in GMP-grade intermediates. Analytical methods like HPLC and chiral chromatography—frequently searched techniques—are essential for quality control of such compounds.
In biochemical research, this derivative contributes to studies of protein-protein interactions and allosteric modulation. The cyano group's dipole moment makes it valuable for probing binding site electronics, a focus area in structure-activity relationship (SAR) analyses. Such applications align with popular searches about rational drug design strategies and computational chemistry tools.
Handling 2-Cyano-L-beta-homophenylalanine hydrochloride requires standard laboratory precautions for amino acid derivatives. While not classified as hazardous, proper storage conditions (typically 2-8°C under inert atmosphere) maintain stability—a practical consideration often queried by first-time users. Its water solubility facilitates biological assays, though researchers should verify pH-dependent stability for specific applications.
The synthesis of 2-Cyano-L-beta-homophenylalanine hydrochloride typically involves asymmetric hydrogenation or enzymatic resolution methods, topics frequently explored in process chemistry optimization. Recent patents highlight improved routes using organocatalysis, reflecting industry's push toward cost-effective production of specialty amino acids.
Emerging applications include its use in fluorescent probes and PET tracer development, capitalizing on the nitrile's potential for bioorthogonal labeling. These cutting-edge uses connect to trending searches about molecular imaging and theranostic platforms. The compound's rigid backbone also shows promise in foldamer design—an area gaining traction in supramolecular chemistry research.
For researchers sourcing 2-Cyano-L-beta-homophenylalanine hydrochloride, key considerations include enantiomeric excess (>98% typically required for pharmaceutical use) and residual solvent levels. These quality parameters frequently appear in vendor comparison searches, underscoring the importance of transparent certificates of analysis (CoA) from suppliers.
In conclusion, 2-Cyano-L-beta-homophenylalanine hydrochloride (CAS No. 270065-82-2) represents a multifaceted tool bridging medicinal chemistry and biochemical research. Its unique structural features address multiple current challenges—from peptide drug delivery to molecular imaging—making it a compound of enduring interest in both academic and industrial settings. As targeted therapies continue dominating pharmaceutical development, such specialized amino acid analogs will remain crucial for innovation.
270065-82-2 (2-Cyano-L-beta-homophenylalanine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)